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Compound of Interest

Compound Name: D-Glucitol dinitrate

CAS No.: 71888-61-4

Cat. No.: B12657316

Get Quote

Part 1: Immediate Safety Directive
STOP. If you have identified dry, pure D-Glucitol dinitrate (Isosorbide dinitrate) in your

inventory that is old, crystallized, or of unknown origin, DO NOT MOVE IT.[1][2]

Hazard Class: Nitrate Ester (Explosive/Vasodilator).[3]

Primary Risk: Shock and friction sensitivity (Detonation hazard) when dry. Thermal instability.

Immediate Action: Secure the area. If the material is dry crystals on a screw-cap thread, do

not attempt to open.[2] Contact your site’s EHS (Environmental Health & Safety) officer

immediately.[2]

Part 2: Technical Hazard Profiling
To manage disposal effectively, you must understand the material's physicochemical state.[2]

D-Glucitol dinitrate is chemically synonymous with Isosorbide Dinitrate (ISDN).[2]
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Property Data Operational Implication

CAS Number 87-33-2
Use for waste manifesting.[1]

[2]

Chemical Structure
1,4:3,6-Dianhydro-D-glucitol

2,5-dinitrate

Strained bicyclic ring + 2 Nitro

groups = High Energy.[1][2]

Physical State White crystalline powder High Hazard when pure/dry.[2]

Stability Thermolabile
Decomposes to toxic

gases; explosion risk >150°C.

Phlegmatization
Often diluted with

Lactose/Mannitol

Low Hazard if diluted (<20%

active).[2]

RCRA Code
D001 (Ignitable), D003

(Reactive)

Requires specific hazardous

waste labeling.[2]

Part 3: Stabilization & Pre-Disposal Protocols
Core Principle: Never attempt to dispose of active energetic materials down the drain. The goal

is Phlegmatization (desensitization) to permit safe transport to a licensed incinerator.

Protocol A: Handling Pure/High-Concentration Material
Applicability: Pure substance or concentrations >40%.[1][2]

PPE Requirements:

Blast shield or sash hood.

Anti-static apparel (cotton lab coat).[2]

Nitrile gloves (double gloved).[2]

NO metal spatulas (Spark risk). Use Teflon or wood.

Desensitization (Wetting):
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Why: Water or ethanol acts as a heat sink and lubricant, preventing hot-spot formation

during friction.[1][2]

Step 1: Gently mist the material with Ethanol/Water (50:50) mixture until visibly damp.

Step 2: If transferring to a waste container, wash the original container with the solvent

and add the rinsate to the waste.

Step 3: Ensure the waste container contains at least 20% solvent by volume relative to the

solid.

Protocol B: Chemical Destruction (Expert Use Only)
Note: This is NOT a standard disposal method for bulk waste but a decontamination step for

trace residues on glassware.[1]

Mechanism: Alkaline Hydrolysis (Saponification).

Reagent: 10% Sodium Hydroxide (NaOH) in Ethanol/Water.

Procedure: Soak contaminated glassware in the base solution for 24 hours. The base

hydrolyzes the nitrate ester bonds.

Warning: This reaction is exothermic. Do not use this for bulk quantities (>1g) as heat

generation can trigger detonation.

Part 4: Disposal Workflow & Decision Logic
The following diagram outlines the decision-making process for disposing of D-Glucitol
dinitrate.
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Identify D-Glucitol Dinitrate Waste

Check State & Concentration

Is it Dry / Pure (>40%)?

DO NOT MOVE
Secure Area

Yes (Old/Crystallized)

Phlegmatize (Desensitize)
Add 50% EtOH/Water

Yes (Fresh) Is it Diluted (<20%)
or in Solution?

No

After EHS Approval

Package in Static-Dissipative
Container (Keep Wet)

Label as Hazardous Waste
(Flammable/Reactive)

Package in standard
Solvent/Solid Waste Stream

Yes

Manifest: RCRA D001/D003
List as 'Isosorbide Dinitrate'

Transfer to Licensed
High-Hazard Incinerator

Click to download full resolution via product page
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Caption: Decision tree for segregating high-hazard pure nitrates from low-hazard diluted forms

prior to vendor handoff.

Part 5: Regulatory & Logistics
1. Waste Labeling

Chemical Name: Isosorbide Dinitrate (D-Glucitol Dinitrate).[2][3][4][5]

Constituents: If wetted, list the phlegmatizer (e.g., "Isosorbide Dinitrate 50%, Ethanol 25%,

Water 25%").[2]

Hazard Checkboxes: [x] Ignitable [x] Reactive [x] Toxic.

2. Storage Pending Pickup
Temperature: Store below 25°C. Avoid direct sunlight.

Segregation: Store away from Reducing Agents (metals, hydrides) and Strong Acids.[2][6]

Container: Use high-density polyethylene (HDPE) containers. Avoid metal drums or glass

with ground-glass stoppers (friction hazard).[2]

3. Final Destruction
The only acceptable final disposal method for organic nitrates is Incineration in a rotary kiln with

secondary combustion chambers, operated by a permitted TSDF (Treatment, Storage, and

Disposal Facility).[2]

Do NOT autoclave (explosion risk).

Do NOT landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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